Cas no 922561-74-8 (2,4-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 2,4-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 922561-74-8
• MF: C₂₁H₁₈F₂N₄O
• MW: 380.390631198883
• CID: 5496441
• Update Time: 2025-06-30

2,4-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzamide
• 2,4-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C21H18F2N4O/c22-15-6-7-17(18(23)13-15)21(28)24-16-5-3-4-14(12-16)19-8-9-20(26-25-19)27-10-1-2-11-27/h3-9,12-13H,1-2,10-11H2,(H,24,28)
• InChI Key： TUABGFIOGJJVBQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCCC3)C=C2)=C1)(=O)C1=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

Research Brief on 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS: 922561-74-8)

2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS: 922561-74-8) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazine and benzamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its role as a kinase inhibitor, with promising results in preclinical models of cancer and inflammatory diseases.

The synthesis of 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide involves a multi-step process, starting with the construction of the pyridazine core followed by the introduction of the pyrrolidine and benzamide moieties. The compound's chemical stability and bioavailability have been optimized through structural modifications, as reported in recent patent filings and academic publications. Its molecular weight and lipophilicity make it suitable for oral administration, a key advantage in drug development.

Recent in vitro studies have demonstrated that 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide exhibits potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are implicated in various malignancies. The compound's selectivity profile was evaluated using kinase panel assays, revealing minimal off-target effects. These findings suggest its potential as a targeted therapy for hematologic cancers, including myeloproliferative neoplasms and acute myeloid leukemia.

In vivo efficacy studies have further validated the therapeutic potential of this compound. In xenograft models of JAK2-driven tumors, administration of 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide resulted in significant tumor growth inhibition and prolonged survival. Pharmacokinetic analyses indicated favorable absorption and distribution profiles, with sustained plasma concentrations achieved at therapeutic doses. These results underscore the compound's translational potential and warrant further clinical investigation.

Beyond oncology, emerging research has explored the anti-inflammatory properties of 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide. Preliminary data suggest that it modulates cytokine signaling pathways, particularly those involving IL-6 and TNF-α, making it a candidate for treating autoimmune disorders such as rheumatoid arthritis. However, detailed mechanistic studies and safety evaluations are still ongoing to fully elucidate its immunomodulatory effects.

The development of 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide has also benefited from advances in computational chemistry and structure-activity relationship (SAR) analysis. Molecular docking simulations have provided insights into its binding modes with target kinases, facilitating the design of next-generation analogs with improved potency and selectivity. These computational approaches, combined with high-throughput screening, have accelerated the optimization of this compound series.

In conclusion, 2,4-difluoro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS: 922561-74-8) represents a promising scaffold for the development of novel kinase inhibitors with applications in oncology and inflammation. Its robust preclinical performance, coupled with favorable pharmacokinetic properties, positions it as a strong candidate for further clinical development. Future research should focus on expanding its therapeutic indications and addressing potential resistance mechanisms to maximize its clinical utility.